Cas no 2229579-10-4 (3-(5-bromopyridin-3-yl)propane-1-thiol)

• Product Name: 3-(5-bromopyridin-3-yl)propane-1-thiol
• CAS No: 2229579-10-4
• MF: C₈H₁₀BrNS
• MW: 232.140699863434
• CID: 6227096
• PubChem ID: 165643640
• Update Time: 2024-01-07

3-(5-bromopyridin-3-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyridin-3-yl)propane-1-thiol
• EN300-1907179
• 2229579-10-4

• Inchi： 1S/C8H10BrNS/c9-8-4-7(2-1-3-11)5-10-6-8/h4-6,11H,1-3H2
• InChI Key： YAHXWPCSPXHBKC-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CCCS

Computed Properties

• Exact Mass: 230.97173g/mol
• Monoisotopic Mass: 230.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 13.9Ų